N-[(1R,2R)-2-ethylcyclopropyl]-4-fluoro-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[(1R,2R)-2-ethylcyclopropyl]-4-fluoro-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C13H13F4NO/c1-2-7-5-11(7)18-12(19)9-4-3-8(14)6-10(9)13(15,16)17/h3-4,6-7,11H,2,5H2,1H3,(H,18,19)/t7-,11-/m1/s1
• InChI Key: UYVZSWXUAYBGHB-RDDDGLTNSA-N
• Canonical SMILES: CCC1CC1NC(=O)C2=C(C=C(C=C2)F)C(F)(F)F
• Isomeric SMILES: CC[C@@H]1C[C@H]1NC(=O)C2=C(C=C(C=C2)F)C(F)(F)F
• Molecular Formula: C13H13F4NO
• Molecular Weight: 275.24 g/mol

Description

N-[(1R,2R)-2-ethylcyclopropyl]-4-fluoro-2-(trifluoromethyl)benzamide is a compound that features a trifluoromethyl group, which is known for its significant role in pharmaceuticals, agrochemicals, and materials . The trifluoromethyl group enhances the compound’s stability and lipophilicity, making it a valuable component in various applications.

Preparation Methods

. This process typically requires specific reagents and conditions to ensure the successful incorporation of the trifluoromethyl group. Industrial production methods may involve large-scale synthesis techniques to produce the compound efficiently.

Chemical Reactions Analysis

N-[(1R,2R)-2-ethylcyclopropyl]-4-fluoro-2-(trifluoromethyl)benzamide undergoes various chemical reactions, including oxidation, reduction, and substitution . Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry . In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it is studied for its potential pharmacological activities, including its role in drug development. In industry, it is utilized in the production of materials with enhanced properties.

Mechanism of Action

The mechanism of action of N-[(1R,2R)-2-ethylcyclopropyl]-4-fluoro-2-(trifluoromethyl)benzamide involves its interaction with specific molecular targets and pathways . The trifluoromethyl group plays a crucial role in modulating the compound’s biological activity, affecting its binding affinity and selectivity towards its targets.

Comparison with Similar Compounds

N-[(1R,2R)-2-ethylcyclopropyl]-4-fluoro-2-(trifluoromethyl)benzamide can be compared with other trifluoromethyl-containing compounds, such as those reviewed in the literature . Similar compounds include various FDA-approved drugs that feature the trifluoromethyl group, which contributes to their pharmacological properties. The uniqueness of this compound lies in its specific structure and the presence of the ethylcyclopropyl group, which may impart distinct biological activities.